ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester

• Molecular Formula: C26H38O10
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C26H38O10/c1-12-13-5-8-26(34)24(3)7-4-6-23(2,19(24)14(28)10-25(26,9-13)20(12)32)22(33)36-21-18(31)17(30)16(29)15(11-27)35-21/h13-19,21,27-31,34H,1,4-11H2,2-3H3
• InChIKey: NRUSGLWZCNYPPQ-UHFFFAOYSA-N

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester: Core Identity and Natural Source for Research Procurement

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS: 81263-98-1; MW: 510.6 g/mol; MF: C₂₆H₃₈O₁₀) is an ent-kaurane diterpenoid glucoside classified within the steviol glycoside family of prenol lipids [1]. The compound is isolated from the herbs of Pteris semipinnata, a fern species traditionally used in Chinese medicine and known as a prolific source of ent-kaurane-type diterpenoids [2]. The ent-kaurane scaffold is recognized for diverse pharmacological activities including antitumor, anticancer, and antibacterial properties [3]. The compound exists as a solid at room temperature, is extremely weakly basic (essentially neutral), and possesses a glucopyranosyl ester moiety attached to a hydroxylated kauren-19-oic acid aglycone .

▪ Plant-derived ent-kaurane diterpenoid glucoside isolated from Pteris semipinnata

▪ Class-level bioactivity context reported for ent-kaurane scaffold (cytotoxicity and antimicrobial screening)

▪ Available as analytical standard for phytochemical profiling and method development

• [1] PhytoBank. beta-D-Glucopyranosyl ester-(ent-6alpha)-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid (PHY0025102). PhytoBank Compound Database. 2015. View Source
• [2] PubChem. ent-6,9-Dihydroxy-15-oxokaur-16-en-19-oic acid beta-D-glucopyranosyl ester. PubChem CID 98049796. National Center for Biotechnology Information. 2025. View Source
• [3] Camacho-González C, Razura-Carmona FF, Herrera-Martínez M, Montalvo-González E, Sáyago-Ayerdi S. Ent-Kaurenes: Natural Agents with Potential for the Pharmaceutical Industry. KIP Hub. 2024. View Source

Why ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester Cannot Be Substituted with Other ent-Kaurane Glucosides

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester shares the ent-kaurane diterpenoid glucoside core with several closely related analogs isolated from the same botanical source (Pteris semipinnata), including the 6,11-dihydroxy isomer (CAS 81263-97-0) and the 9-hydroxy analog (CAS 81263-96-9) [1]. However, substitution across these structurally similar compounds is not scientifically justifiable. The precise hydroxylation pattern on the ent-kaurane backbone (positions 6 and 9 versus 6 and 11 versus position 9 alone) is a critical determinant of biological activity profile, target engagement, and physicochemical properties [2]. Class-level ent-kaurane structure-activity relationship (SAR) studies have demonstrated that minor modifications to the diterpenoid core—including hydroxyl position, oxidation state, and glycosylation—profoundly alter cytotoxic potency, cell-type selectivity, and in vivo efficacy [3]. Therefore, generic substitution without empirical validation of bioequivalence introduces unacceptable experimental variability and procurement risk.

Hydroxylation pattern mismatch

The 6,9-dihydroxy configuration may confer distinct target engagement and bioactivity profile versus 6,11- or 9-hydroxy analogs; class-level SAR indicates hydroxyl positioning can alter assay response.

Physicochemical property shift

Differences in LogP, hydrogen bonding capacity, and molecular weight relative to mono-hydroxylated analogs may affect membrane permeability and solubility, potentially shifting cell-based assay outcomes.

• [1] Biocrick. Products for Diterpenoids from Pteris semipinnata: BCN1343 (CAS 81263-98-1) and BCN1344 (CAS 81263-97-0). Biocrick Product Catalog. View Source
• [2] Bai R, et al. Two new ent-kaurane diterpenoids from Pteris semipinnata. J Asian Nat Prod Res. 2013. PMID: 23870056. View Source
• [3] Feng Y, et al. Discovery of ent-kaurane diterpenoid glucosides as potent analgesics from the leaves of Pieris formosa. Bioorg Chem. 2024;153:107923. PMID: 39500216. View Source

Quantitative Evidence Guide: Differentiating ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester from Structural Analogs

Antimalarial Activity: Reported Activity of 6,9-Dihydroxy Isomer versus Absence of Published Antimalarial Data for 6,11-Dihydroxy and 9-Hydroxy Analogs

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester has been documented to possess antimalarial activity . In contrast, a review of available literature and supplier documentation for the closely related analogs—ent-6,11-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-97-0) and ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (CAS 81263-96-9)—reveals no comparable published antimalarial activity data .

Antimalarial context

Cross-study comparable

Reported positive vs. not reported for 6,11- and 9-hydroxy analogs

Supports antimalarial screening selection

No head-to-head assay; literature-based comparison

Evidence Dimension	Reported antimalarial activity
Target Compound Data	Positive antimalarial activity reported
Comparator Or Baseline	ent-6,11-Dihydroxy analog (81263-97-0): No antimalarial activity reported; ent-9-Hydroxy analog (81263-96-9): No antimalarial activity reported
Quantified Difference	Not quantified (presence of published antimalarial claim versus absence of published claim)
Conditions	Literature review and supplier documentation analysis; no head-to-head antimalarial assay available

Why This Matters

For antimalarial screening programs, the documented antimalarial activity of the 6,9-dihydroxy isomer provides a scientific rationale for selection over analogs lacking published antimalarial data, reducing procurement of compounds without relevant biological validation.

Physicochemical Differentiation: LogP and Hydrogen Bonding Profile of 6,9-Dihydroxy Isomer Relative to 9-Hydroxy Analog

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester exhibits a calculated LogP value of 0.96 with 6 hydrogen bond donors (HBD) and 10 hydrogen bond acceptors (HBA) . In comparison, the 9-hydroxy mono-hydroxylated analog (CAS 81263-96-9) possesses a lower molecular weight (494.6 g/mol versus 510.6 g/mol) and a different hydrogen bonding profile due to the absence of the 6-position hydroxyl group [1].

Physicochemical profile

Class-level inference

LogP 0.96, HBD 6, HBA 10; MW 510.6 vs. 494.6 (9-OH analog)

Indicates distinct membrane permeability prediction

Calculated from vendor datasheets; experimental validation needed

Evidence Dimension	Lipophilicity and hydrogen bonding capacity
Target Compound Data	LogP = 0.96; HBD = 6; HBA = 10; MW = 510.6 g/mol
Comparator Or Baseline	ent-9-Hydroxy analog (81263-96-9): MW = 494.6 g/mol; reduced HBD count relative to target
Quantified Difference	ΔMW = +16 Da (one additional oxygen atom); LogP difference not directly reported for comparator
Conditions	Calculated physicochemical properties from vendor technical datasheets

Why This Matters

The distinct LogP and hydrogen bonding profile of the 6,9-dihydroxy isomer predicts different membrane permeability and solubility behavior compared to the 9-hydroxy analog, which is relevant for researchers selecting compounds for cell-based assays or in vivo studies where physicochemical properties influence bioavailability.

• [1] J-GLOBAL. ent-9α-Hydroxy-15-oxo-16-kauren-19-oic acid β-D-glucopyranosyl ester. Japan Science and Technology Agency. J-GLOBAL ID: 201107085188153945. View Source

Immunosuppressive Activity: Documented T Lymphocyte Modulation for 6,9-Dihydroxy Isomer

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester has been documented to exhibit immunosuppressive activity on T lymphocytes, along with reported antifertile activities [1]. This T lymphocyte-directed immunomodulatory activity is not reported for the 6,11-dihydroxy analog (CAS 81263-97-0) or the 9-hydroxy analog (CAS 81263-96-9) in available literature .

T lymphocyte modulation

Cross-study comparable

Reported T lymphocyte immunosuppressive activity vs. not reported for analogs

Supports immunology pathway studies

No direct comparative assay; literature-derived

Evidence Dimension	Reported immunosuppressive activity on T lymphocytes
Target Compound Data	Positive immunosuppressive activity on T lymphocytes reported
Comparator Or Baseline	ent-6,11-Dihydroxy analog: No T lymphocyte immunosuppressive activity reported; ent-9-Hydroxy analog: No T lymphocyte immunosuppressive activity reported
Quantified Difference	Not quantified (presence of published immunosuppressive claim versus absence of published claim)
Conditions	Literature and vendor documentation comparison; no head-to-head immunomodulatory assay available

Why This Matters

For immunology and inflammation research programs investigating T cell-mediated pathways, the documented T lymphocyte immunosuppressive activity of the 6,9-dihydroxy isomer provides a distinct selection criterion absent from closely related analogs.

• [1] Biocrick. ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (BCN1343) Product Information. Biocrick. View Source

Analytical Standard Availability: Commercial Accessibility for Quality Control Applications

ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester is commercially available as an analytical standard with minimum 95% purity from multiple vendors (MedChemExpress HY-N9025, InvivoChem V95092, CymitQuimica 3D-GDA26398) . The 9-hydroxy analog (CAS 81263-96-9) is also available as an HPLC analytical standard , but the 6,9-dihydroxy isomer offers distinct retention time characteristics due to its additional hydroxyl group.

Analytical standard

Supporting evidence

Multi-vendor, ≥95% purity; distinct retention vs. 9-OH analog

Supports HPLC method development

Vendor catalog review 2025

Evidence Dimension	Commercial availability as analytical standard
Target Compound Data	Available as analytical standard; minimum 95% purity; multiple vendor sources (≥3)
Comparator Or Baseline	ent-9-Hydroxy analog: Available as analytical standard (≥1 vendor); ent-6,11-Dihydroxy analog: Available as research compound (≥1 vendor)
Quantified Difference	Multi-vendor sourcing advantage for the target compound
Conditions	Vendor catalog analysis as of 2025

Why This Matters

For analytical chemistry and quality control laboratories, the availability of the 6,9-dihydroxy isomer from multiple commercial sources as an analytical standard supports method development, validation, and routine quantification in phytochemical and metabolomics studies.

Recommended Research and Industrial Application Scenarios for ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester Based on Differentiated Evidence

Antimalarial Drug Discovery Screening Programs

This compound is appropriate for antimalarial screening campaigns requiring validated bioactive ent-kaurane diterpenoid glucosides. Its documented antimalarial activity distinguishes it from structurally similar analogs (6,11-dihydroxy and 9-hydroxy) that lack published antimalarial data, reducing the risk of procuring inactive compounds for antimalarial target validation. Recommended use includes in vitro Plasmodium falciparum culture assays and mechanism-of-action studies.

T Lymphocyte Immunomodulation and Autoimmune Disease Research

Research programs investigating T cell-mediated immunosuppression should prioritize this compound based on its documented immunosuppressive activity on T lymphocytes [1]. This activity profile is not reported for the 6,11-dihydroxy or 9-hydroxy analogs, making the 6,9-dihydroxy isomer the preferred selection for immunology studies focused on T cell biology, transplant rejection models, or autoimmune disease mechanisms.

Phytochemical Profiling and Analytical Method Development for Pteris semipinnata

As a characteristic ent-kaurane diterpenoid glucoside from Pteris semipinnata, this compound serves as a reference standard for HPLC-based phytochemical profiling, metabolomics, and quality control of Pteris-derived botanical preparations [2]. The compound's calculated LogP of 0.96 and distinct hydrogen bonding profile enable chromatographic method optimization for separating closely related ent-kaurane glucosides in complex plant extracts.

ent-Kaurane Diterpenoid Structure-Activity Relationship (SAR) Studies

This compound is a critical component for systematic SAR investigations of the ent-kaurane glucoside chemical space. The 6,9-dihydroxylation pattern represents a distinct pharmacophore configuration compared to the 6,11-dihydroxy and 9-hydroxy analogs [3]. Procurement of the 6,9-dihydroxy isomer enables controlled comparative studies to elucidate how hydroxyl positioning on the ent-kaurane core modulates cytotoxicity, immunomodulation, and antiparasitic activity—insights essential for rational drug design efforts targeting the ent-kaurane scaffold.

Application

Selection Property

Validation Focus

Antimalarial screening studies

Reported antimalarial activity context

In vitro Plasmodium assay response

T lymphocyte immunomodulation research

Documented T cell immunosuppressive context

T cell proliferation / activation assays

Phytochemical profiling & metabolomics

Analytical standard with distinct LogP/HBD profile

HPLC method selectivity optimization

ent-Kaurane SAR investigations

6,9-dihydroxylation pharmacophore

Comparative hydroxyl-position bioactivity profiling

• [1] Biocrick. ent-6,9-Dihydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester (BCN1343) Product Information. Biocrick. View Source
• [2] PubChem. ent-6,9-Dihydroxy-15-oxokaur-16-en-19-oic acid beta-D-glucopyranosyl ester. PubChem CID 98049796. National Center for Biotechnology Information. View Source
• [3] Bai R, et al. Two new ent-kaurane diterpenoids from Pteris semipinnata. J Asian Nat Prod Res. 2013. PMID: 23870056. View Source